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Compound of Interest

Compound Name: Norfenefrine

Cat. No.: B1144168

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and regulatory compliance. This
guide provides essential information and step-by-step procedures for the safe and compliant
disposal of norfenefrine.

Norfenefrine, a sympathomimetic agent, is not classified as a hazardous waste under the
Resource Conservation and Recovery Act (RCRA) by the U.S. Environmental Protection
Agency (EPA), nor is it listed as a controlled substance by the Drug Enforcement Administration
(DEA). This simplifies the disposal process compared to regulated pharmaceutical waste;
however, responsible management is still necessary to ensure environmental safety and
adherence to local regulations.

Norfenefrine Disposal Decision Pathway

The following diagram outlines the decision-making process for the proper disposal of
norfenefrine.
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Caption: Decision workflow for the proper disposal of norfenefrine.

Step-by-Step Disposal Procedures for Non-
Hazardous Norfenefrine Waste

For norfenefrine that is not mixed with any listed hazardous chemicals, follow these
procedures for disposal:

e Do Not Dispose Down the Drain: Never pour norfenefrine solutions or powders down the
sink or into any other drainage system. This practice can lead to the contamination of water
supplies.

o Render the Drug Unusable: To prevent accidental ingestion or environmental exposure, it is
crucial to denature the norfenefrine.

o For Solid Forms (Powders, Pills):
1. Remove the norfenefrine from its original container.

2. Mix the solid waste with an unappealing substance such as used coffee grounds, dirt, or
cat litter.[1][2][3] This makes the mixture less attractive to wildlife and prevents
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diversion.
3. Add a small amount of water to dissolve the solids and create a slurry.

o For Liquid Forms (Solutions):

1. Mix the liquid norfenefrine with an absorbent and unappealing material like cat litter or
coffee grounds.

e Contain and Seal the Mixture:

o Place the resulting mixture into a sealable plastic bag or a container that can be tightly
closed to prevent leakage.

e Dispose in Municipal Solid Waste:
o The sealed container can then be disposed of in the regular laboratory or municipal trash.
o De-identify Original Containers:

o Before disposing of the original norfenefrine container, be sure to remove or obscure all
labels that contain identifying information.

Regulatory Context

The primary regulations governing pharmaceutical waste in the United States are from the EPA
and the DEA.
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Regulatory Body Relevant Regulation Applicability to Norfenefrine

Norfenefrine is not a P- or U-
listed hazardous waste.
Therefore, it does not fall
EPA Resource Conservation and under the stringent disposal
Recovery Act (RCRA) requirements for hazardous
pharmaceuticals unless it is
mixed with a listed hazardous

waste.

Norfenefrine is not a
scheduled controlled
DEA Controlled Substances Act substance. Therefore, the
(CSA) specific handling and disposal
requirements for controlled

substances do not apply.

Important Considerations:

o Mixtures: If norfenefrine is mixed with other chemicals, the entire mixture must be evaluated
for hazardous characteristics (ignitability, corrosivity, reactivity, toxicity) to determine the
proper disposal method.

o State and Local Regulations: While federal guidelines provide a baseline, state and local
regulations for pharmaceutical waste disposal may be more stringent. Always consult your
institution's Environmental Health and Safety (EHS) department and local waste
management authorities for specific requirements in your area.

« Institutional Policies: Your research institution or company will have its own specific protocols
for chemical waste management. Adherence to these internal policies is mandatory.

By following these procedures, researchers and laboratory professionals can ensure the safe,
compliant, and environmentally responsible disposal of norfenefrine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. eCFR :: 40 CFR Part 266 Subpart P -- Hazardous Waste Pharmaceuticals [ecfr.gov]

2. govinfo.gov [govinfo.gov]

3. Healthcare Environmental Resource Center (HERC) [hercenter.org]

 To cite this document: BenchChem. [Proper Disposal of Norfenefrine: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144168#norfenefrine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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